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This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on selecting the appropriate co-surfactant for Span 60

emulsions. It includes troubleshooting guides and frequently asked questions to address

common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of a co-surfactant in a Span 60 emulsion?

A co-surfactant is added to an emulsion to work in conjunction with the primary surfactant (in

this case, Span 60) to enhance the stability and properties of the emulsion.[1] Key functions of

a co-surfactant include:

Reducing Interfacial Tension: Co-surfactants further lower the tension at the oil-water

interface, facilitating the formation of smaller droplets and a more stable emulsion.

Improving Emulsion Stability: They can enhance the flexibility and strength of the interfacial

film around the dispersed droplets, preventing coalescence.

Modifying Viscosity: The choice and concentration of a co-surfactant can influence the

overall viscosity of the emulsion.[1]

Adjusting the HLB Value: Co-surfactants are crucial for modifying the overall Hydrophilic-

Lipophilic Balance (HLB) of the surfactant system to match the requirements of the oil phase.
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Q2: How do I determine the required HLB value for my oil phase?

The required HLB (rHLB) is an empirical value that represents the HLB that an emulsifier

system needs to have to form a stable emulsion with a specific oil phase. You can determine

the rHLB in a few ways:

Literature Values: The rHLB for many common oils and waxes have been experimentally

determined and are available in reference tables.[2][3][4][5]

Experimental Determination: If the rHLB of your oil phase is unknown, you can determine it

experimentally by preparing a series of emulsions with surfactant blends of varying, known

HLB values. The blend that produces the most stable emulsion corresponds to the rHLB of

the oil phase.

Q3: How do I calculate the HLB of a Span 60 and co-surfactant blend?

The HLB of a surfactant blend is the weighted average of the HLB values of the individual

surfactants. The formula for a two-surfactant system is:

HLB_blend = (f_A * HLB_A) + (f_B * HLB_B)

Where:

f_A is the weight fraction of surfactant A (Span 60)

HLB_A is the HLB value of surfactant A (Span 60 HLB = 4.7)[6]

f_B is the weight fraction of surfactant B (the co-surfactant)

HLB_B is the HLB value of surfactant B

Q4: What are common co-surfactants to use with Span 60?

Span 60, being a low HLB surfactant (lipophilic), is often paired with a high HLB (hydrophilic)

co-surfactant to create a stable oil-in-water (O/W) emulsion.[6][7] The most common co-

surfactants for Span 60 are the Tween series (polysorbates), particularly Tween 60, as it is the

ethoxylated derivative of Span 60.[7] Other non-ionic surfactants like Brij can also be used. The
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choice of co-surfactant can also be influenced by the desired physical properties of the

emulsion.
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Problem Potential Cause Recommended Solution

Phase Separation (Creaming

or Sedimentation)

1. Incorrect HLB of the

surfactant blend. 2. Insufficient

surfactant concentration. 3.

Large droplet size of the

dispersed phase. 4. Low

viscosity of the continuous

phase.

1. Recalculate and adjust the

Span 60/co-surfactant ratio to

match the required HLB of the

oil phase. 2. Increase the total

surfactant concentration. 3.

Increase homogenization

speed or time to reduce

droplet size. 4. Add a

thickening agent to the

continuous phase.

Coalescence (Irreversible

merging of droplets)

1. Ineffective or insufficient

emulsifier at the interface. 2.

Incompatible ingredients in the

formulation. 3. Extreme

temperatures during

preparation or storage.

1. Increase the concentration

of the Span 60/co-surfactant

blend. 2. Ensure all

components are compatible

and consider the impact of

electrolytes or pH on surfactant

performance. 3. Control the

temperature during

emulsification and storage.

Flocculation (Clumping of

droplets)

1. Weak repulsive forces

between droplets. 2.

Insufficient surfactant to cover

the droplet surface area.

1. If applicable, adjust the pH

to increase surface charge. 2.

Increase the total surfactant

concentration.

Phase Inversion (O/W

emulsion becomes W/O, or

vice-versa)

1. Incorrect phase volume

ratio. 2. Significant

temperature changes

(especially with non-ionic

surfactants). 3. Addition of

electrolytes.

1. Adjust the oil-to-water ratio.

Typically, the dispersed phase

should be less than ~74% of

the total volume. 2. Maintain a

consistent temperature during

processing.[8] 3. Evaluate the

effect of any added electrolytes

on the emulsion stability.[8]

Incorrect Viscosity 1. The type and concentration

of the co-surfactant can alter

the rheological properties.[1] 2.

1. Experiment with different co-

surfactants or adjust the Span
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The ratio of the oil and water

phases.

60/co-surfactant ratio. 2.

Modify the phase volume ratio.

Data Presentation
Table 1: HLB Values of Common Surfactants and Co-surfactants

Surfactant Chemical Name HLB Value Type

Span 60
Sorbitan

Monostearate
4.7 Non-ionic, Lipophilic

Tween 20 Polysorbate 20 16.7 Non-ionic, Hydrophilic

Tween 40 Polysorbate 40 15.6 Non-ionic, Hydrophilic

Tween 60 Polysorbate 60 14.9 Non-ionic, Hydrophilic

Tween 80 Polysorbate 80 15.0 Non-ionic, Hydrophilic

Brij S2 Steareth-2 4.9 Non-ionic, Lipophilic

Brij S20 Steareth-20 15.3 Non-ionic, Hydrophilic

Source:[5]

Table 2: Required HLB (rHLB) for Common Oils and Waxes
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Oil/Wax Required HLB for O/W Emulsion

Almond Oil 6

Avocado Oil 7

Beeswax 12

Castor Oil 14

Cetyl Alcohol 15.5

Coconut Oil 8

Dimethicone 5

Isopropyl Myristate 11.5

Jojoba Oil 6

Lanolin 10

Mineral Oil 10-12

Olive Oil 7

Petrolatum 7-8

Shea Butter 8

Stearic Acid 15

Sunflower Oil 7

Source:[2][3][4]

Experimental Protocols
Protocol 1: Determining the Optimal Span 60/Co-surfactant Ratio

Objective: To experimentally determine the ideal ratio of Span 60 to a chosen co-surfactant for

emulsifying a specific oil phase.

Methodology:
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Calculate the Required HLB (rHLB): Determine the rHLB of your oil phase using literature

values or by summing the weighted rHLB of each component in the oil phase.

Prepare a Series of Surfactant Blends: Create at least five different blends of Span 60 and

your chosen co-surfactant with varying HLB values that bracket the calculated rHLB. For

example, if your rHLB is 11, prepare blends with HLB values of 9, 10, 11, 12, and 13.

Emulsion Preparation:

For each surfactant blend, prepare an emulsion with your specific oil and water phases.

Keep the total surfactant concentration, oil-to-water ratio, and preparation method (e.g.,

homogenization speed and time) constant for all samples.

Stability Assessment: Evaluate the stability of each emulsion after preparation and at set

time intervals (e.g., 24 hours, 1 week) using the methods described in Protocol 2 and 3.

Optimal Ratio Determination: The surfactant blend that results in the most stable emulsion

(i.e., minimal creaming, no coalescence, and consistent droplet size) has the optimal HLB for

your system. The corresponding weight ratio of Span 60 to the co-surfactant is your optimal

ratio.

Protocol 2: Centrifugation Test for Emulsion Stability

Objective: To accelerate phase separation and assess the stability of the emulsion under

stress.

Methodology:

Sample Preparation: Fill two identical centrifuge tubes with the emulsion sample. Use a third

tube with a liquid of similar density for balancing if necessary.

Centrifugation: Place the tubes in opposite positions in the centrifuge rotor. Centrifuge the

samples at a defined speed (e.g., 3000 RPM) for a set duration (e.g., 30 minutes).[9]

Analysis: After centrifugation, carefully remove the tubes and visually inspect for any signs of

phase separation, such as the formation of a cream layer at the top or sediment at the
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bottom. Measure the height of any separated layers. A more stable emulsion will show

minimal or no separation.

Protocol 3: Particle Size Analysis using Dynamic Light Scattering (DLS)

Objective: To determine the droplet size distribution of the emulsion, a key indicator of stability.

Methodology:

Sample Preparation:

Ensure the emulsion is well-mixed.

Dilute the emulsion with the continuous phase (e.g., filtered deionized water for O/W

emulsions) to a concentration suitable for DLS analysis. The sample should be transparent

to slightly hazy.

Instrument Setup:

Turn on the DLS instrument and allow it to warm up.

Select the appropriate measurement parameters, including temperature and the viscosity

and refractive index of the continuous phase.

Measurement:

Transfer the diluted sample to a clean cuvette.

Place the cuvette in the instrument and allow the sample to equilibrate to the set

temperature.

Perform the measurement. It is recommended to perform at least three replicate

measurements to ensure reproducibility.

Data Analysis:

Analyze the results to obtain the average particle size (Z-average) and the Polydispersity

Index (PDI). A smaller Z-average and a low PDI (typically < 0.3) indicate a more uniform
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and potentially more stable emulsion.

Monitor the particle size over time to assess long-term stability. A significant increase in

particle size can indicate instability and coalescence.

Visualizations
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Define Oil Phase and Desired Emulsion Type (O/W or W/O)

Determine Required HLB (rHLB) of the Oil Phase

Select a Suitable Co-surfactant (e.g., Tween series for O/W)

Calculate Span 60/Co-surfactant Ratios for a Range of HLB Values around the rHLB

Prepare a Series of Emulsions with Different Surfactant Ratios

Evaluate Emulsion Stability (Visual, Centrifugation, Particle Size)

Is the Emulsion Stable?

Select Optimal Co-surfactant Ratio

Yes

Troubleshoot Emulsion Instability
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Caption: Workflow for selecting the appropriate co-surfactant for Span 60 emulsions.
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Observed Problem

Potential Causes Corrective Actions

Emulsion Instability
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Insufficient Surfactant

Large Droplet Size

Phase Volume Ratio

Adjust Surfactant Ratio

Increase Surfactant Concentration

Improve Homogenization

Modify Oil/Water Ratio
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Caption: Logical relationships in troubleshooting common emulsion instability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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